Cas no 713522-75-9 (Ethanone,2-chloro-1-[4-(2-methylpropyl)-1-piperazinyl]-)

• Product Name: Ethanone,2-chloro-1-[4-(2-methylpropyl)-1-piperazinyl]-
• CAS No: 713522-75-9
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 558077
• PubChem ID: 2757620
• Update Time: 2025-04-19

Ethanone,2-chloro-1-[4-(2-methylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-[4-(2-methylpropyl)-1-piperazinyl]-
• 2-chloro-1-[4-(2-methylpropyl)piperazin-1-yl]ethanone
• Piperazine, 1-(chloroacetyl)-4-(2-methylpropyl)- (9CI)
• 1-(CHLOROACETYL)-4-(2-METHYLPROPYL)-PIPERAZINE
• 2-CHLORO-1-(4-ISOBUTYL-PIPERAZIN-1-YL)-ETHANONE
• AC1MBWAD
• AG-A-38915
• CTK6H5096
• Piperazine,1-(chloroacetyl)-4-(2-methylpropyl)-(9ci)
• AKOS003587182
• DTXSID30373976
• 713522-75-9

• Inchi： 1S/C10H19ClN2O/c1-9(2)8-12-3-5-13(6-4-12)10(14)7-11/h9H,3-8H2,1-2H3
• InChI Key： KAXZSNMAZHKNOA-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC(C)C)CC1)=O

Computed Properties

• Exact Mass: 218.11877
• Monoisotopic Mass: 218.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55